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Compound of Interest

Compound Name: 2-Bromobenzamide

Cat. No.: B1207801 Get Quote

Essential Safety and Handling Guide for 2-
Bromobenzamide
For laboratory professionals engaged in research and development, the safe handling and

disposal of chemical reagents like 2-Bromobenzamide are paramount. This guide provides

immediate, essential information, including operational and disposal plans, to ensure the safe

management of this compound.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Bromobenzamide is classified as a hazardous substance with the potential to cause skin

irritation, serious eye irritation, and respiratory irritation.[1][2][3][4] Therefore, strict adherence

to PPE protocols is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1207801?utm_src=pdf-interest
https://www.benchchem.com/product/b1207801?utm_src=pdf-body
https://www.benchchem.com/product/b1207801?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1833114&productDescription=2-BROMOBENZAMIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobenzamide
http://www.ichemical.com/products/4001-73-4.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Recommendations Rationale

Eye/Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.[5]

To protect against eye irritation

from dust particles or splashes.

[1][2][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

must be worn. For tasks with a

higher risk of splashing, a

chemical-resistant apron is

recommended.[6][7]

To prevent skin irritation upon

contact.[1][2][4]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 dust mask) is

necessary if working outside of

a certified chemical fume hood

or in poorly ventilated areas.[6]

[7]

To avoid respiratory tract

irritation from inhaling dust.[1]

[2][3][4]

2. Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Bromobenzamide is provided

below for easy reference.
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Property Value

CAS Number 4001-73-4[1]

Molecular Formula C₇H₆BrNO[2][4]

Molecular Weight 200.03 g/mol [2]

Appearance Solid[4]

Melting Point 160-162 °C

Signal Word Warning[3]

Hazard Statements
Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.[3][4]

3. Operational Plan: Step-by-Step Handling Procedure

All work with 2-Bromobenzamide should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.[6][7] An eyewash station and safety shower

must be readily accessible.[1][4]

Pre-Operational Checks:

Verify that the chemical fume hood is functioning correctly.

Ensure all required PPE is available and in good condition.

Confirm the location of the nearest eyewash station and safety shower.

Have appropriate spill cleanup materials readily available.

Handling Procedure:

Don the appropriate PPE as outlined in the table above.

Carefully open the container of 2-Bromobenzamide within the fume hood to avoid

generating dust.
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Weigh the desired amount of the solid using a tared weigh boat or paper.

Transfer the weighed compound to the reaction vessel.

Clean any residual dust from the spatula and weighing area with a damp cloth or paper

towel, and dispose of it as hazardous waste.

Securely close the container of 2-Bromobenzamide.

Post-Handling Procedures:

Thoroughly clean the work area.

Properly dispose of all contaminated materials (e.g., weigh boats, gloves) in a designated

hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.[1][8]

4. Emergency Procedures

In the event of accidental exposure, immediate action is crucial.
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Exposure Type First-Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[1][8][9][10]

Remove contact lenses if present and easy to

do.[1][8] Seek immediate medical attention.[1][8]

[9]

Skin Contact

Immediately remove contaminated clothing.[1]

[11] Wash the affected area with plenty of soap

and water for at least 15 minutes.[1][6][11] If

irritation persists, seek medical attention.[1][11]

Inhalation

Move the affected person to fresh air.[1][6][11] If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration.[11] Seek immediate medical

attention.[1][6]

Ingestion

Do NOT induce vomiting.[6][12] Rinse the

mouth with water.[1][8] Never give anything by

mouth to an unconscious person.[6][12] Seek

immediate medical attention.[1][6][8]

Spill Response: In case of a spill, evacuate the immediate area.[12] Wearing appropriate PPE,

contain the spill using an inert absorbent material and carefully transfer it to a labeled

hazardous waste container.[12] Clean the spill area with a suitable solvent followed by soap

and water.[12] Report the incident to your institution's Environmental Health and Safety (EHS)

department.[12]

5. Disposal Plan

2-Bromobenzamide and any materials contaminated with it should be treated as hazardous

waste.

Step-by-Step Disposal Procedure:
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Containerization: Ensure the waste is in a clearly labeled, sealed, and non-reactive

container. The label must include the full chemical name. Do not mix with other waste

streams unless explicitly permitted by your institution's EHS department.[7]

Waste Characterization: Classify the waste as halogenated organic waste, following your

institution's specific guidelines and waste codes.[7]

Storage Pending Disposal: Store the sealed waste container in a designated, well-ventilated,

and secure hazardous waste accumulation area. This area should be away from

incompatible materials such as strong oxidizing agents and bases.[1][7]

Arranging for Pickup: Contact your institution's EHS department to schedule the pickup and

disposal of the hazardous waste by a certified vendor.[7]

6. Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of 2-
Bromobenzamide.
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Workflow for Handling 2-Bromobenzamide

Preparation

Handling (in Fume Hood)
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Waste Disposal
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Clean Work Area
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Schedule EHS Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2-Bromobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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